Cas no 1556217-73-2 (5-(1,1-difluoroethyl)-1,2-oxazol-3-amine)

• Product Name: 5-(1,1-difluoroethyl)-1,2-oxazol-3-amine
• CAS No: 1556217-73-2
• MF: C₅H₆F₂N₂O
• MW: 148.110747814178
• CID: 6401960
• PubChem ID: 83854292
• Update Time: 2024-01-13

5-(1,1-difluoroethyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1,1-difluoroethyl)-1,2-oxazol-3-amine
• 3-Isoxazolamine, 5-(1,1-difluoroethyl)-
• 5-(1,1-Difluoroethyl)isoxazol-3-amine
• EN300-1929086
• 1556217-73-2

• Inchi： 1S/C5H6F2N2O/c1-5(6,7)3-2-4(8)9-10-3/h2H,1H3,(H2,8,9)
• InChI Key： URLSNSXYEZYXJN-UHFFFAOYSA-N
• SMILES： O1C(C(F)(F)C)=CC(N)=N1

Computed Properties

• Exact Mass: 148.04481914g/mol
• Monoisotopic Mass: 148.04481914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.318±0.06 g/cm3(Predicted)
• Boiling Point: 254.2±40.0 °C(Predicted)
• pka: 1.72±0.10(Predicted)